Cas no 1046816-38-9 (3-Chloro-6-cyclopropylpyridazine)

• Product Name: 3-Chloro-6-cyclopropylpyridazine
• CAS No: 1046816-38-9
• MF: C₇H₇ClN₂
• MW: 154.596880197525
• MDL: MFCD14702638
• CID: 1092729
• PubChem ID: 52376167
• Update Time: 2025-11-02

3-Chloro-6-cyclopropylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-cyclopropylpyridazine
• 3-chloro-6-cyclopropyl-pyridazine
• Pyridazine, 3-chloro-6-cyclopropyl-
• MB13911
• AK147361
• Z1013743432
• DTXSID90680476
• MFCD14702638
• ACJSHZDZIPOAFQ-UHFFFAOYSA-N
• AKOS012079546
• CS-0043949
• 1046816-38-9
• A896180
• DA-23748
• EN300-74245
• SCHEMBL1403947
• WRB81638
• SY118881
• DS-8765
• F8880-3715

• MDL： MFCD14702638
• Inchi： 1S/C7H7ClN2/c8-7-4-3-6(9-10-7)5-1-2-5/h3-5H,1-2H2
• InChI Key： ACJSHZDZIPOAFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 154.0297759g/mol
• Monoisotopic Mass: 154.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 305.7±30.0°C at 760 mmHg
• Solubility: Slightly soluble (3.4 g/l) (25 º C),

3-Chloro-6-cyclopropylpyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-Chloro-6-cyclopropylpyridazine

3-Chloro-6-cyclopropylpyridazine (CAS No. 1046816-38-9): A Versatile Chemical Intermediate for Modern Applications

In the realm of heterocyclic compounds, 3-Chloro-6-cyclopropylpyridazine (CAS No. 1046816-38-9) has emerged as a structurally unique and functionally significant molecule. This chlorinated pyridazine derivative, featuring a cyclopropyl substituent, has garnered attention across pharmaceutical research, agrochemical development, and materials science due to its distinctive electronic properties and molecular framework.

The 3-Chloro-6-cyclopropylpyridazine structure combines the electron-withdrawing characteristics of the chlorine atom with the steric and electronic effects of the cyclopropyl group, creating a versatile scaffold for further chemical modifications. Recent studies highlight its potential as a pyridazine-based building block in drug discovery programs, particularly in the design of kinase inhibitors and CNS-active compounds. The compound's molecular weight of 154.59 g/mol and balanced lipophilicity make it particularly interesting for medicinal chemistry applications.

From a synthetic chemistry perspective, 3-Chloro-6-cyclopropylpyridazine synthesis typically involves cyclopropanation of appropriate pyridazine precursors, followed by selective chlorination. The presence of both the chlorine leaving group and the strained cyclopropyl ring offers multiple sites for nucleophilic substitution and ring-opening reactions, making it a valuable intermediate for heterocyclic compound development. Researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions, demonstrating its utility in constructing more complex molecular architectures.

The thermal stability and solubility profile of 3-Chloro-6-cyclopropylpyridazine have been characterized extensively. It shows good stability at room temperature and moderate solubility in common organic solvents like dichloromethane, THF, and ethyl acetate. These properties contribute to its handling advantages in laboratory settings and potential for scale-up processes. Recent patent literature reveals growing interest in this compound for developing new agrochemical formulations, particularly as a precursor for herbicides with improved environmental profiles.

In material science applications, the pyridazine-chlorocyclopropyl moiety has shown promise in the development of organic electronic materials. The compound's ability to participate in π-stacking interactions while maintaining good charge transport properties makes it interesting for organic semiconductor research. Several research groups are investigating its incorporation into novel small-molecule organic electronics for applications ranging from OLEDs to organic photovoltaics.

Quality control of 3-Chloro-6-cyclopropylpyridazine typically involves HPLC analysis with UV detection, with purity specifications often exceeding 98% for research-grade material. The compound's stability under various storage conditions has been well-documented, with recommended storage in amber glass containers under inert atmosphere at temperatures between 2-8°C for long-term preservation. These handling protocols ensure consistent performance in downstream applications.

The commercial availability of 3-Chloro-6-cyclopropylpyridazine has increased significantly in recent years, with multiple specialty chemical suppliers offering the compound in research quantities. Current market analysis suggests growing demand from both academic institutions and industrial R&D departments, particularly in regions with strong pharmaceutical and agrochemical sectors. Pricing trends indicate stable availability, with costs reflecting the compound's specialized nature and purity requirements.

Environmental and safety assessments of 3-Chloro-6-cyclopropylpyridazine have shown it to have relatively low ecological impact when handled properly. The compound's environmental fate has been studied in various matrices, showing acceptable degradation profiles under standard conditions. These characteristics contribute to its appeal for sustainable chemistry applications and alignment with green chemistry principles that are increasingly important in modern chemical development.

Future research directions for 3-Chloro-6-cyclopropylpyridazine applications appear promising, with several unexplored areas of potential. Computational chemistry studies suggest interesting reactivity patterns that could be exploited in new synthetic methodologies. Additionally, its potential as a ligand in coordination chemistry and catalysis remains relatively underexplored, offering opportunities for innovative research in these areas.

For researchers considering working with 3-Chloro-6-cyclopropylpyridazine, current literature provides numerous examples of successful transformations and applications. The compound's versatility as a synthetic intermediate continues to be demonstrated in peer-reviewed publications, with recent examples including its use in multicomponent reactions and as a precursor for fused heterocyclic systems. These developments underscore the ongoing relevance of this compound in contemporary chemical research.

In conclusion, 3-Chloro-6-cyclopropylpyridazine (CAS No. 1046816-38-9) represents an important member of the pyridazine family with wide-ranging applications in multiple scientific disciplines. Its unique structural features, combined with demonstrated utility in various chemical transformations, ensure its continued importance in research and development efforts. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as a valuable tool for chemists working across diverse fields.